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Compound of Interest

Compound Name: Tan-67

Cat. No.: B1146041

Essential Safety and Logistical Information for the Disposal of the 6-Opioid Agonist Tan-67
(CAS 148545-09-9)

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of Tan-67, a potent and selective d-opioid agonist used in scientific research. The
procedures outlined below are designed for researchers, scientists, and drug development
professionals to manage waste containing this compound, minimizing risks of environmental
contamination and accidental exposure. The primary recommended method for the disposal of
Tan-67 is through chemical deactivation using an activated carbon-based system, which has
been shown to be highly effective in adsorbing and deactivating opioid medications[1].

Immediate Safety Precautions

Before beginning any disposal procedures, it is crucial to adhere to the following safety
measures:

o Designated Area: All disposal procedures should be conducted in a designated area within a
certified laboratory chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
goggles, and chemical-resistant gloves (e.g., nitrile gloves).

« Avoid Contamination: Do not eat, drink, or smoke in the area where Tan-67 is being handled.
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o Emergency Preparedness: Ensure that an eyewash station and safety shower are readily
accessible. Be familiar with your institution's emergency procedures for chemical exposure.

Disposal Plan: Deactivation and Disposal

The recommended procedure for the disposal of Tan-67 waste involves a two-stage process:
chemical deactivation followed by disposal as hazardous waste.

Quantitative Data on Opioid Deactivation by Activated Carbon

Parameter Value Source

Adsorption of Opioid
Medications by Activated 98.72% (average) [2]

Carbon (within 8 hours)

Deactivation of Opioid
Medications by Activated >99.99% [2]
Carbon (at 28 days)

Leaching of Adsorbed Drug in
Water

Almost none

Leaching of Adsorbed Drug in
Ethanol

<1.3%

Experimental Protocol: Deactivation of Tan-67
Waste

This protocol is adapted from studies on the deactivation of potent opioid drugs using activated
carbon.

Materials:
e Waste Tan-67 (in solid form or dissolved in a compatible solvent)

» Activated carbon (granular or powder)
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A dedicated, sealable, and clearly labeled hazardous waste container compatible with the
waste solvent (if applicable)

Warm water
Scoop or spatula

Personal Protective Equipment (PPE) as listed above

Procedure:

Prepare the Deactivation Mixture:

o For every 1 part of Tan-67 waste (by weight), add at least 10 parts of activated carbon to
the designated hazardous waste container.

o Add a sufficient amount of warm water to create a slurry. The water helps to facilitate the
adsorption of the Tan-67 onto the activated carbon.

Mix Thoroughly:
o Securely seal the waste container.

o Shake the container to ensure thorough mixing of the Tan-67 waste with the activated
carbon slurry.

Allow for Deactivation:

o Store the sealed container in a designated hazardous waste accumulation area for at least
28 days to ensure maximum deactivation of the opioid. The area should be secure and
away from general laboratory traffic.

Final Disposal:

o After the deactivation period, the container with the solidified or slurry mixture should be
disposed of as hazardous chemical waste.
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o Follow all institutional, local, and federal regulations for the disposal of hazardous waste.
This typically involves arranging for pickup by a certified hazardous waste disposal

service.

o Ensure the container is properly labeled with its contents (e.g., "Deactivated Tan-67 waste

with activated carbon") and any applicable hazard warnings.

Visualization of the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Tan-67.
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Start: Tan-67 Waste Generated

l

Assess Waste Form
(Solid or Liquid)

Liquid Tan-67 Waste

Solid Tan-67 Waste (in compatible solvent)

Prepare Labeled Hazardous
Waste Container

Add Activated Carbon
(at least 10:1 ratio to waste)

Add Warm Water to Create Slurry

Add Tan-67 Waste to Container

Seal and Mix Thoroughly

Store for Deactivation
(minimum 28 days)

Dispose as Hazardous Waste
(via certified service)

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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